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Compound of Interest

Compound Name: alpha-Viniferin

Cat. No.: B015508 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling α-Viniferin, including personal protective equipment (PPE),

operational procedures, and disposal plans.

Hazard Identification and Personal Protective
Equipment
α-Viniferin requires careful handling due to its potential hazards. According to available safety

information, it is associated with the following hazard statements: H315 (causes skin irritation),

H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Therefore, a

comprehensive approach to personal protective equipment is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles

compliant with OSHA 29 CFR

1910.133 or European

Standard EN166. A face shield

should be used in addition to

goggles when handling bulk

quantities or creating solutions.

To protect against splashes

that can cause serious eye

irritation.

Hand Protection

Nitrile or neoprene rubber

gloves. It is crucial to inspect

gloves for any signs of

degradation or puncture before

use.

To prevent skin contact and

subsequent irritation.

Body Protection

A 100% cotton laboratory coat.

For procedures with a high risk

of contamination, disposable

coveralls should be

considered.

To protect against spills and

contamination of personal

clothing.

Respiratory Protection

All work with solid α-Viniferin

or concentrated solutions

should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

If a fume hood is not available

or if there is a potential for

aerosol generation, a NIOSH-

approved respirator with an

appropriate particulate filter

should be used in accordance

with OSHA regulations (29

CFR 1910.134).

To prevent respiratory tract

irritation.

Footwear

Closed-toe shoes must be

worn at all times in the

laboratory.

To protect feet from spills and

falling objects.
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Operational and Disposal Plans
A systematic approach to handling α-Viniferin from receipt to disposal is critical for maintaining

a safe laboratory environment.

Step-by-Step Handling Protocol

Receiving and Inspection: Upon receipt, visually inspect the container for any damage or

leaks.

Storage: Store α-Viniferin in a tightly sealed container in a cool, dry, and well-ventilated area,

away from direct sunlight[1]. The recommended storage temperature for the powder is -20°C

for long-term stability[1].

Preparation for Use:

Before handling, ensure all required PPE is correctly worn.

All manipulations involving solid α-Viniferin or the preparation of stock solutions should be

performed inside a certified chemical fume hood to avoid inhalation of dust.

When weighing the solid, do so carefully to minimize the generation of airborne particles.

During Experimentation:

Handle all solutions containing α-Viniferin with care to avoid splashes and spills.

Keep containers closed when not in use.

Post-Experiment:

Decontaminate all work surfaces and equipment used.

Properly segregate and label all waste generated.

Emergency Procedures
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Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention. The precautionary

statement P302+352 advises washing with plenty of water.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention. The precautionary statement

P305+351+338 provides guidance on rinsing eyes.

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing. If respiratory symptoms develop, seek medical attention. The precautionary

statement P261 advises avoiding breathing dust/fume/gas/mist/vapors/spray.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

Spills: In case of a spill, evacuate the area. Wear appropriate PPE, including respiratory

protection. For small spills of solid material, carefully sweep or scoop up the material and

place it in a designated waste container. Avoid generating dust. For liquid spills, absorb with

an inert material (e.g., sand, vermiculite) and place in a sealed container for disposal.

Disposal Plan

All waste containing α-Viniferin, including empty containers, contaminated lab supplies (e.g.,

pipette tips, gloves), and excess solutions, should be considered hazardous waste.

Waste Collection: Collect all α-Viniferin waste in clearly labeled, sealed, and appropriate

containers.

Disposal Route: Dispose of all hazardous waste through an approved environmental health

and safety program at your institution, following all local, state, and federal regulations. Do

not dispose of α-Viniferin down the drain or in the regular trash.

Workflow for Safe Handling of α-Viniferin
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Caption: Workflow for the safe handling of α-Viniferin from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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